Cas no 1701629-91-5 (N-(4-Bromo-3-chlorophenyl)aminosulfonamide)

• Product Name: N-(4-Bromo-3-chlorophenyl)aminosulfonamide
• CAS No: 1701629-91-5
• MF: C₆H₆BrClN₂O₂S
• MW: 285.546038150787
• CID: 4611691
• Update Time: 2025-07-23

N-(4-Bromo-3-chlorophenyl)aminosulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-BROMO-3-CHLOROPHENYL)AMINOSULFONAMIDE
• N-(4-Bromo-3-chlorophenyl)aminosulfonamide

• Inchi： 1S/C6H6BrClN2O2S/c7-5-2-1-4(3-6(5)8)10-13(9,11)12/h1-3,10H,(H2,9,11,12)
• InChI Key： GYISKCLXSRTZKE-UHFFFAOYSA-N
• SMILES： S(NC1=CC=C(Br)C(Cl)=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 283.902
• Monoisotopic Mass: 283.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2

Additional information on N-(4-Bromo-3-chlorophenyl)aminosulfonamide

Introduction to N-(4-Bromo-3-chlorophenyl)aminosulfonamide (CAS No. 1701629-91-5)

N-(4-Bromo-3-chlorophenyl)aminosulfonamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications in drug development. This compound, identified by the CAS number 1701629-91-5, has garnered attention due to its structural features and its role in synthesizing novel therapeutic agents. The presence of both bromine and chlorine substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in organic synthesis.

The chemical structure of N-(4-Bromo-3-chlorophenyl)aminosulfonamide consists of a sulfonamide functional group attached to a phenyl ring that is substituted with bromine at the 4-position and chlorine at the 3-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. The sulfonamide group is particularly known for its role in drug design, often serving as a pharmacophore in various therapeutic classes.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives as potential therapeutic agents. The combination of halogenated aromatic rings with sulfonamide moieties has been shown to improve pharmacokinetic properties, such as solubility and metabolic stability. N-(4-Bromo-3-chlorophenyl)aminosulfonamide exemplifies this trend, with its halogenated phenyl ring contributing to favorable interactions with biological targets.

One of the most compelling aspects of N-(4-Bromo-3-chlorophenyl)aminosulfonamide is its versatility in synthetic chemistry. The bromo and chloro substituents provide multiple sites for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has led to its use in the synthesis of various lead compounds targeting different disease mechanisms. For instance, derivatives of this compound have been explored for their potential anti-inflammatory, anticancer, and antimicrobial properties.

The pharmacological activity of N-(4-Bromo-3-chlorophenyl)aminosulfonamide and its derivatives has been extensively studied in academic and industrial research settings. Recent publications highlight its role as a scaffold for developing small-molecule inhibitors that modulate key biological pathways. The halogenated aromatic ring enhances binding interactions with protein targets, while the sulfonamide group contributes to favorable pharmacokinetic profiles. These attributes make it an attractive candidate for further development into novel therapeutics.

Moreover, the synthesis of N-(4-Bromo-3-chlorophenyl)aminosulfonamide involves well-established organic chemistry techniques, making it accessible for large-scale production. The reaction pathways typically involve nucleophilic substitution reactions followed by sulfonation steps, which can be optimized for high yields and purity. This ease of synthesis underscores its importance as a building block in pharmaceutical research.

The compound's structural features also make it a valuable tool in computational chemistry studies. Molecular modeling techniques have been employed to predict how N-(4-Bromo-3-chlorophenyl)aminosulfonamide interacts with biological targets at the molecular level. These studies provide insights into binding affinities, enzyme kinetics, and potential side effects, which are crucial for drug development. By leveraging computational methods, researchers can accelerate the design process and prioritize promising candidates for experimental validation.

In conclusion, N-(4-Bromo-3-chlorophenyl)aminosulfonamide (CAS No. 1701629-91-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. Its halogenated phenyl ring and sulfonamide group make it a versatile intermediate for synthesizing novel drug candidates targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.